Cas no 1361760-71-5 ((2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid)

• Product Name: (2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid
• CAS No: 1361760-71-5
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4995886
• Update Time: 2025-06-15

(2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid

• Inchi： 1S/C14H9Cl2FO2/c15-11-6-2-4-9(13(11)16)10-5-1-3-8(14(10)17)7-12(18)19/h1-6H,7H2,(H,18,19)
• InChI Key： NRCKCQGDTPPVQW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC=CC(CC(=O)O)=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Additional information on (2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid

Comprehensive Overview of (2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid (CAS No. 1361760-71-5)

(2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid (CAS No. 1361760-71-5) is a fluorinated biphenyl derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique dichloro-fluoro substitution pattern, has garnered attention for its structural versatility and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small molecule therapeutics, given its ability to modulate biological targets through its carboxylic acid functionality.

The growing demand for fluorinated organic compounds in medicinal chemistry has placed 1361760-71-5 in the spotlight. Fluorination is a key strategy in modern drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. The presence of both chloro and fluoro substituents in this molecule makes it particularly valuable for structure-activity relationship (SAR) studies. Recent publications have highlighted its utility in developing anti-inflammatory agents and enzyme inhibitors, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, (2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid serves as an important intermediate for cross-coupling reactions. Its biphenyl core structure is amenable to various transformations, including Suzuki-Miyaura and Buchwald-Hartwig couplings. This adaptability makes it a sought-after reagent in high-throughput screening libraries, especially for targets involving G-protein-coupled receptors (GPCRs) and kinases – two of the most important target classes in drug discovery today.

The compound's physicochemical properties have been extensively studied to understand its drug-likeness. With a calculated logP value indicating moderate lipophilicity and the presence of ionizable carboxylic acid group, 1361760-71-5 demonstrates favorable characteristics for oral bioavailability. These properties align well with current pharmaceutical industry priorities for developing rule-of-five compliant molecules, making it a valuable scaffold in lead optimization programs.

In agrochemical applications, the dichloro-fluoro substitution pattern of this compound shows promise for developing new crop protection agents. The agricultural industry is actively seeking novel chemistries with improved environmental profiles, and fluorinated compounds often provide enhanced target specificity while reducing ecological impact. Research suggests potential applications in herbicide and fungicide development, particularly for combating resistant pest strains – a major concern in modern agriculture.

Analytical characterization of (2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The compound's distinct 19F NMR signature provides a convenient handle for reaction monitoring, while its UV chromophore enables sensitive detection in HPLC analyses. These analytical features make it particularly suitable for metabolism studies and ADME screening in drug development pipelines.

The commercial availability of CAS 1361760-71-5 has increased in recent years to meet growing research demand. Suppliers typically offer it in high purity grades (>95%) suitable for medicinal chemistry applications. Current pricing trends reflect its status as a specialty chemical, with costs influenced by the complexity of its synthesis and the need for regioselective halogenation steps during production. Researchers should verify certificates of analysis when sourcing this material for sensitive applications.

Environmental and safety assessments of (2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid indicate it requires standard laboratory handling precautions. While not classified as highly hazardous, proper PPE (personal protective equipment) including gloves and eye protection is recommended when working with this compound. Disposal should follow institutional guidelines for halogenated organic waste, in compliance with local environmental regulations.

Looking forward, the scientific community anticipates expanded applications for 1361760-71-5 in proteolysis targeting chimera (PROTAC) development and other targeted protein degradation strategies. Its ability to serve as a linker or functional group donor in these emerging therapeutic modalities positions it as a compound of continuing interest. Additionally, its potential in covalent inhibitor design through the acetic acid moiety warrants further investigation.

For researchers considering (2',3'-Dichloro-2-fluoro-biphenyl-3-yl)-acetic acid for their projects, several key considerations emerge. The compound's stability under various conditions (pH, temperature, light exposure) should be verified for specific applications. Its solubility profile – moderately soluble in polar organic solvents but limited aqueous solubility – may influence formulation strategies. These practical aspects, combined with its intriguing pharmacological potential, make CAS 1361760-71-5 a noteworthy compound in contemporary chemical research.